3-benzyl-1-[1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]-1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]thiourea

• Molecular Formula: C26H29N5O2S
• Molecular Weight: 475.6 g/mol
• IUPAC Name: 3-benzyl-1-[1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]-1-[(1,3,5-trimethylpyrazol-4-yl)methyl]thiourea
• InChI: InChI=1S/C26H29N5O2S/c1-17-9-8-12-21(13-17)31-24(32)14-23(25(31)33)30(16-22-18(2)28-29(4)19(22)3)26(34)27-15-20-10-6-5-7-11-20/h5-13,23H,14-16H2,1-4H3,(H,27,34)
• InChI Key: DYMFSLQVCOVCRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)CC(C2=O)N(CC3=C(N(N=C3C)C)C)C(=S)NCC4=CC=CC=C4

Description

N’-BENZYL-N-[1-(3-METHYLPHENYL)-2,5-DIOXOTETRAHYDRO-1H-PYRROL-3-YL]-N-[(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)METHYL]THIOUREA is a complex organic compound that features a unique combination of functional groups, including a benzyl group, a methylphenyl group, a dioxotetrahydropyrrol group, and a trimethylpyrazol group

Preparation Methods

The synthesis of N’-BENZYL-N-[1-(3-METHYLPHENYL)-2,5-DIOXOTETRAHYDRO-1H-PYRROL-3-YL]-N-[(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)METHYL]THIOUREA typically involves multiple steps, including the formation of intermediate compounds. The synthetic routes often require specific reaction conditions such as controlled temperature, pH, and the use of catalysts. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N’-BENZYL-N-[1-(3-METHYLPHENYL)-2,5-DIOXOTETRAHYDRO-1H-PYRROL-3-YL]-N-[(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)METHYL]THIOUREA has been studied for its potential applications in various scientific research fields. In chemistry, it may be used as a building block for the synthesis of more complex molecules. In biology and medicine, it could be investigated for its potential therapeutic properties, such as anticancer or antimicrobial activities. In industry, it might be utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism by which N’-BENZYL-N-[1-(3-METHYLPHENYL)-2,5-DIOXOTETRAHYDRO-1H-PYRROL-3-YL]-N-[(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)METHYL]THIOUREA exerts its effects involves interactions with specific molecular targets and pathways. These targets could include enzymes, receptors, or other proteins that play a role in biological processes. The pathways involved may include signal transduction pathways, metabolic pathways, or other cellular processes.

Comparison with Similar Compounds

When compared to similar compounds, N’-BENZYL-N-[1-(3-METHYLPHENYL)-2,5-DIOXOTETRAHYDRO-1H-PYRROL-3-YL]-N-[(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)METHYL]THIOUREA stands out due to its unique combination of functional groups and potential applications. Similar compounds may include other thiourea derivatives, pyrazole derivatives, or compounds with similar structural motifs. The uniqueness of this compound lies in its specific arrangement of functional groups, which may confer distinct chemical and biological properties.